Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†
Chemical Communications Pub Date: 2018-06-06 DOI: 10.1039/C8CC03725F
Abstract
A novel dual-emission fluorescence ratiometric probe of luminol–Tb–GMP CPNPs for highly sensitive and selective detection of ALP and As(V) has been constructed based on the stimulus responsivity of luminol. The introduction of luminol as a ligand for Tb3+, combined with GMP, leads to a sensor which is more robust, sensitive, and efficient.
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